![molecular formula C18H21N3O2 B5774477 1-isonicotinoyl-4-(3-methoxybenzyl)piperazine](/img/structure/B5774477.png)
1-isonicotinoyl-4-(3-methoxybenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Isonicotinoyl-4-(3-methoxybenzyl)piperazine, also known as INB-4, is a piperazine derivative that has attracted attention due to its potential therapeutic properties. INB-4 has been studied for its ability to inhibit the growth of cancer cells, as well as its potential as an antidepressant and anxiolytic agent.
Mechanism of Action
The mechanism of action of 1-isonicotinoyl-4-(3-methoxybenzyl)piperazine is not fully understood, but it is believed to act through the inhibition of certain enzymes and proteins involved in cancer cell growth. It has also been shown to modulate the activity of neurotransmitters in the brain, leading to its potential as an antidepressant and anxiolytic agent.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit cancer cell growth, induce apoptosis (programmed cell death) in cancer cells, and modulate the activity of neurotransmitters in the brain. It has also been shown to have antioxidant properties and to reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
1-isonicotinoyl-4-(3-methoxybenzyl)piperazine has several advantages for lab experiments, including its relatively simple synthesis method and its potential as a multi-targeted therapeutic agent. However, its limitations include its low solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the research of 1-isonicotinoyl-4-(3-methoxybenzyl)piperazine. One direction is to further investigate its potential as a cancer treatment, particularly in combination with other therapies. Another direction is to explore its potential as an antidepressant and anxiolytic agent, with further studies in animal models and clinical trials. Additionally, research could focus on improving the solubility and bioavailability of this compound to enhance its therapeutic potential.
Synthesis Methods
1-isonicotinoyl-4-(3-methoxybenzyl)piperazine can be synthesized through a multi-step process involving the reaction of piperazine with isonicotinic acid, followed by the addition of 3-methoxybenzyl chloride. The resulting compound is purified through recrystallization to obtain the final product.
Scientific Research Applications
1-isonicotinoyl-4-(3-methoxybenzyl)piperazine has been studied extensively for its potential therapeutic applications. Research has shown that this compound has the ability to inhibit the growth of cancer cells, particularly in breast cancer and lung cancer. It has also been studied for its potential as an antidepressant and anxiolytic agent, with promising results in animal models.
Properties
IUPAC Name |
[4-[(3-methoxyphenyl)methyl]piperazin-1-yl]-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O2/c1-23-17-4-2-3-15(13-17)14-20-9-11-21(12-10-20)18(22)16-5-7-19-8-6-16/h2-8,13H,9-12,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXQSAPDRNQQJEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CCN(CC2)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.